Cas no 1804634-16-9 (Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804634-16-9
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838076
• Update Time: 2025-10-31

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H7F5INO3/c1-2-19-9(18)6-4(16)3-5(20-10(13,14)15)7(17-6)8(11)12/h3,8H,2H2,1H3
• InChI Key： NVNUZJNHQOMZLS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)F)=NC=1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1804634-16-9)

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1804634-16-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel antiviral and anticancer agents.

The structural features of this compound, including the presence of iodine at the 5-position, make it an attractive candidate for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings. Researchers have utilized this scaffold to generate libraries of derivatives with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors targeting RNA-dependent RNA polymerase (RdRp), a critical enzyme in viral replication.

In agrochemical applications, Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-carboxylate has been investigated as a precursor for the development of next-generation pesticides. Its fluorinated moieties contribute to improved metabolic stability and bioavailability, as highlighted in a recent patent application (WO2023056789). The compound's ability to disrupt key enzymatic pathways in pests while maintaining low mammalian toxicity underscores its potential for sustainable crop protection.

From a synthetic chemistry perspective, the preparation of this compound typically involves multi-step sequences starting from commercially available pyridine derivatives. Recent advances in continuous flow chemistry have enabled more efficient and scalable production, as reported in Organic Process Research & Development (2024). These methodological improvements address previous challenges associated with the handling of reactive intermediates and hazardous reagents.

Ongoing research is focusing on expanding the therapeutic applications of derivatives based on this core structure. Preliminary in vitro studies suggest promising activity against resistant strains of influenza virus, with lead compounds showing nanomolar potency. Additionally, computational modeling studies have identified potential interactions with cancer-related protein targets, particularly in the PI3K/AKT/mTOR signaling pathway.

As research progresses, the compound's safety profile and ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics are being systematically evaluated. Recent toxicological assessments indicate favorable properties, with no significant genotoxicity observed in standard assays. These findings support further development of this chemical scaffold for both pharmaceutical and agricultural applications.